Cas no 303967-88-6 (1-Chloro-3-(4-fluorophenyl)propan-2-one)

1-Chloro-3-(4-fluorophenyl)propan-2-one structure
303967-88-6 structure
Product Name:1-Chloro-3-(4-fluorophenyl)propan-2-one
CAS No:303967-88-6
MF:C9H8ClFO
MW:186.610625267029
CID:2926915
PubChem ID:13558293
Update Time:2025-08-03

1-Chloro-3-(4-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • MFCD00041449
    • 303967-88-6
    • p-Fluorobenzyl(chloromethyl) ketone
    • AKOS000174181
    • SCHEMBL1151049
    • 1-chloro-3-(4-fluorophenyl)acetone
    • JFXDUAWJIMUJQN-UHFFFAOYSA-N
    • 2-Propanone, 1-chloro-3-(4-fluorophenyl)-
    • EN300-39939
    • Z316174768
    • 1-chloro-3-(4-fluoro-phenyl)-propan-2-one
    • 3-Chloro-1-(4-fluorophenyl)propanone
    • 1-chloro-3-(4-fluorophenyl)propan-2-one
    • 1-Chloro-3-(4-fluorophenyl)propan-2-one
    • Inchi: 1S/C9H8ClFO/c10-6-9(12)5-7-1-3-8(11)4-2-7/h1-4H,5-6H2
    • InChI Key: JFXDUAWJIMUJQN-UHFFFAOYSA-N
    • SMILES: ClCC(CC1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 186.0247707g/mol
  • Monoisotopic Mass: 186.0247707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų

1-Chloro-3-(4-fluorophenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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